Cas no 1546814-24-7 (4-butyl-2-cyclopropanecarbonylphenol)
4-butyl-2-cyclopropanecarbonylphenol Chemical and Physical Properties
Names and Identifiers
-
- 4-butyl-2-cyclopropanecarbonylphenol
- EN300-1276416
- 1546814-24-7
-
- Inchi: 1S/C14H18O2/c1-2-3-4-10-5-8-13(15)12(9-10)14(16)11-6-7-11/h5,8-9,11,15H,2-4,6-7H2,1H3
- InChI Key: JAAXSOWUIGMQOO-UHFFFAOYSA-N
- SMILES: O=C(C1C(=CC=C(CCCC)C=1)O)C1CC1
Computed Properties
- Exact Mass: 218.130679813g/mol
- Monoisotopic Mass: 218.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
4-butyl-2-cyclopropanecarbonylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1276416-1.0g |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1276416-50mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 50mg |
$468.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-100mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 100mg |
$490.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-250mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 250mg |
$513.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-500mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 500mg |
$535.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-1000mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 1000mg |
$557.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-2500mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 2500mg |
$1089.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-5000mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 5000mg |
$1614.0 | 2023-10-01 | ||
| Enamine | EN300-1276416-10000mg |
4-butyl-2-cyclopropanecarbonylphenol |
1546814-24-7 | 10000mg |
$2393.0 | 2023-10-01 |
4-butyl-2-cyclopropanecarbonylphenol Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 4-butyl-2-cyclopropanecarbonylphenol
Professional Introduction to 4-butyl-2-cyclopropanecarbonylphenol (CAS No. 1546814-24-7)
4-butyl-2-cyclopropanecarbonylphenol, identified by its Chemical Abstracts Service (CAS) number 1546814-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a phenolic moiety linked to a cyclopropanecarbonyl group and a butyl substituent, exhibits unique structural and functional properties that make it a promising candidate for various applications, particularly in medicinal chemistry and synthetic organic chemistry.
The molecular structure of 4-butyl-2-cyclopropanecarbonylphenol consists of a benzene ring substituted at the 4-position with a butyl group and at the 2-position with a cyclopropanecarbonyl group, which is further connected to a hydroxyl (-OH) group. This arrangement imparts distinct reactivity and binding capabilities, making it an intriguing subject for further investigation. The presence of the cyclopropanecarbonyl moiety, in particular, is noteworthy as it can serve as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.
In recent years, there has been growing interest in phenolic compounds due to their broad spectrum of biological activities. 4-butyl-2-cyclopropanecarbonylphenol is no exception, as studies have begun to explore its potential pharmacological properties. The hydroxyl group in this compound allows for hydrogen bonding interactions, which are crucial for drug-receptor binding. Additionally, the cyclopropanecarbonyl group can participate in various chemical reactions, such as nucleophilic addition or elimination reactions, facilitating the development of novel synthetic pathways.
One of the most compelling aspects of 4-butyl-2-cyclopropanecarbonylphenol is its utility as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop new methodologies for constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. For instance, the cyclopropanecarbonyl group can be converted into other functional groups through metal-catalyzed reactions, such as cross-coupling reactions or oxidation processes, thereby expanding its synthetic utility.
Recent advancements in computational chemistry have also shed light on the potential applications of 4-butyl-2-cyclopropanecarbonylphenol. Molecular modeling studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The phenolic ring and the cyclopropanecarbonyl moiety are particularly important for interacting with target proteins, making this compound a valuable scaffold for drug discovery efforts.
The butyl substituent at the 4-position of the benzene ring adds another layer of complexity to 4-butyl-2-cyclopropanecarbonylphenol, influencing its solubility and metabolic stability. This feature is critical for pharmaceutical applications, as it can affect how the compound is absorbed, distributed, metabolized, and excreted within an organism. By optimizing this substituent, researchers can fine-tune the pharmacokinetic properties of derivatives derived from this compound.
In conclusion, 4-butyl-2-cyclopropanecarbonylphenol (CAS No. 1546814-24-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable building block for synthesizing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.
1546814-24-7 (4-butyl-2-cyclopropanecarbonylphenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)